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Compound of Interest

Compound Name: 8-Azido-1-octanol

CAS No.: 57395-46-7

Cat. No.: B3145442 Get Quote

Executive Safety Directive
8-Azido-1-octanol (

) is a valuable "Click Chemistry" linker, but it possesses dual hazards: the combustibility of a
long-chain alcohol and the energetic instability of the azide functionality.

CRITICAL PROHIBITIONS:

NEVER dispose of down the drain.[1]

NEVER mix with acids (generates toxic/explosive ngcontent-ng-c2977031039="" _nghost-

ng-c1310870263="" class="inline ng-star-inserted">

gas).

NEVER use metal spatulas or dispose of in metal containers (forms shock-sensitive metal

azides).[2]

NEVER mix with halogenated solvents (e.g., DCM, Chloroform) in waste streams (forms

highly explosive di/tri-azidomethane).[2]
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To manage this chemical safely, you must understand the "Stability Metrics" that govern

organic azides.

The C/N Ratio Assessment
The stability of organic azides is often estimated using the Carbon-to-Nitrogen ratio.[2]

For 8-Azido-1-octanol (

):

(Carbons) = 8

(Oxygens) = 1[3]

(Nitrogens) = 3

Interpretation: A ratio of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

is generally considered the baseline for "storeable" stability. 8-Azido-1-octanol sits exactly on
this threshold. While safer than smaller azides, it retains significant energetic potential and
shock sensitivity. It must be treated as an explosive hazard if concentrated or heated.

Physical & Chemical Data Table
Property Value/Description Operational Implication

Physical State Colorless to pale yellow liquid
Hard to detect spills; use

absorbent pads.

Boiling Point ~115°C (at 0.5 mmHg)
DO NOT DISTILL to dryness.

Explosion risk.

Incompatibilities
Acids, Heavy Metals (Cu, Pb),

Oxidizers

Segregate waste streams

rigorously.[1][4]

Decomposition Heat, Shock, Friction
Use blast shields for reactions

>1g.

Method A: Chemical Deactivation (Preferred)
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Recommended for quantities < 5g or when high-purity waste disposal is unavailable.

As a Senior Scientist, I recommend chemical deactivation over simple disposal whenever

possible. This converts the energetic azide into a stable amine using the Staudinger Reduction.

This protocol eliminates the explosion hazard before the waste leaves your hood.

The Staudinger Deactivation Protocol
Reagents:

Triphenylphosphine (

) - 1.5 equivalents relative to azide.

Solvent: Tetrahydrofuran (THF) or Ethyl Acetate.

Water (

).

Mechanism:

Step-by-Step Procedure:

Setup: Perform in a fume hood behind a blast shield. Ensure no open flames.

Dissolution: Dissolve the waste 8-azido-1-octanol in THF (approx. 0.1 M concentration).

Addition: Slowly add 1.5 equivalents of Triphenylphosphine (

).

Observation: You will see nitrogen gas (

) evolution (bubbling).[3] This is the pressure release of the energetic group.

Reaction: Stir at room temperature for 2–4 hours until bubbling ceases.

Hydrolysis: Add a small volume of water (approx 10% of solvent volume) to hydrolyze the

intermediate iminophosphorane. Stir for 1 hour.
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Verification: Thin Layer Chromatography (TLC) or simple visual check (bubbling stopped)

confirms consumption of azide.

Final Disposal: The resulting mixture contains 8-amino-1-octanol and triphenylphosphine

oxide. This mixture is non-explosive and can be disposed of in standard "Organic Solvent

Waste" containers (non-halogenated).

Method B: Segregated Hazardous Waste Disposal
Required for large quantities (>5g) or if deactivation reagents are unavailable.

If you cannot chemically deactivate the substance, you must adhere to a strict segregation

workflow to prevent accidental detonation in the central waste facility.

Waste Stream Specifications
Container: HDPE (High-Density Polyethylene) or Amber Glass. NO METAL CANS.

Labeling: Must explicitly state: "ORGANIC AZIDE WASTE - POTENTIALLY EXPLOSIVE."

Liquid Waste: Dilute to <5% concentration using a compatible solvent (e.g., Ethanol, Ethyl

Acetate). Avoid Dichloromethane.

Solid Waste: If absorbed on silica or pads, double-bag in antistatic plastic bags.

Workflow Visualization
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Waste 8-Azido-1-octanol

Quantity Assessment

METHOD A:
Chemical Deactivation
(Staudinger Reduction)

< 5g (Recommended)

METHOD B:
Hazardous Waste Pickup

> 5g or No Reagents

Add 1.5 eq Triphenylphosphine
in THF

Dilute to <5% with
Ethyl Acetate/Ethanol

Wait for N2 evolution
to cease

Add H2O to hydrolyze

Dispose in General
Solvent Waste

CRITICAL CHECK:
Ensure NO Halogenated Solvents

Ensure NO Acids

Label: 'High Energy Azide Waste'
Store in HDPE Container

Schedule Specialist
EHS Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for the disposal of organic azide waste.[2] Green path denotes

chemical neutralization; Red path denotes hazardous waste management.

Emergency Procedures
Accidental Spills
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Evacuate: If spill is >100 mL, evacuate the lab immediately.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[5]

Absorb: Do not wipe. Lay down absorbent pads soaked in water or ethanol.

Neutralize (In situ): If safe, gently apply a 10% solution of Triphenylphosphine in toluene/THF

to the spill pads to deactivate the azide.

Clean: Wipe area with pH > 9 buffer solution (alkaline hydrolysis helps degrade trace

residues).

Exposure[1][4][7][8]
Skin: Wash immediately with soap and water for 15 minutes.[6][7] Azides penetrate skin

rapidly.

Eyes: Flush for 15 minutes.[1][7][8][9] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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